Cas no 19801-10-6 (3-methyl-6-nitro-2(1H)-Quinoxalinone)

3-Methyl-6-nitro-2(1H)-quinoxalinone is a heterocyclic compound featuring a quinoxalinone core substituted with a methyl group at the 3-position and a nitro group at the 6-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in organic synthesis and pharmaceutical research. The nitro group enhances reactivity for further functionalization, while the methyl group contributes to stability and solubility in various solvents. Its well-defined molecular framework is advantageous for applications in medicinal chemistry, particularly in the development of bioactive molecules. The compound’s high purity and consistent quality ensure reliable performance in research and industrial processes.

3-methyl-6-nitro-2(1H)-Quinoxalinone structure

19801-10-6 structure

Product Name:3-methyl-6-nitro-2(1H)-Quinoxalinone

CAS No:19801-10-6

MF:C₉H₇N₃O₃

MW:205.170181512833

CID:1108552

PubChem ID:12581662

Update Time:2025-06-07

3-methyl-6-nitro-2(1H)-Quinoxalinone Chemical and Physical Properties

Names and Identifiers

- 3-methyl-6-nitro-2(1H)-Quinoxalinone
- 2-Hydroxy-3-methyl-6-nitroquinoxaline
- 3-methyl-6-nitro-1H-quinoxalin-2-one
- 3-Methyl-6-nitroquinoxalin-2(1H)-one
- 3-methyl-6-nitro-1,2-dihydroquinoxalin-2-one
- 19801-10-6
- STL574025
- AKOS016037653
- DB-065955
- AO-181/25113088
- SCHEMBL16309117
- DTXSID90503313
- Inchi： 1S/C9H7N3O3/c1-5-9(13)11-7-3-2-6(12(14)15)4-8(7)10-5/h2-4H,1H3,(H,11,13)
- InChI Key： ZCIHDCPZGZHLOG-UHFFFAOYSA-N
- SMILES： O=C1C(C)=NC2C=C(C=CC=2N1)[N+](=O)[O-]

Computed Properties

Exact Mass: 205.04881
Monoisotopic Mass: 205.04874109g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 0
Complexity: 334
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.5
Topological Polar Surface Area: 87.3Å²

Experimental Properties

PSA: 84.6

3-methyl-6-nitro-2(1H)-Quinoxalinone Pricemore >>

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